Cas no 144860-70-8 (REVEROMYCIN D)

• Product Name: REVEROMYCIN D
• CAS No: 144860-70-8
• MF: C₃₇H₅₄O₁₁
• MW: 674.818072795868
• CID: 903587
• Update Time: 2025-06-08

REVEROMYCIN D Chemical and Physical Properties

Names and Identifiers

• REVEROMYCIN D
• reveromycin C
• Butanedioic acid, 1-[(2S,3R,6S,8R,9S)-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-3-pentyl-1,7-dioxaspiro[5.5]undec-3-yl] ester

• Inchi： 1S/C37H54O11/c1-6-7-8-20-36(48-35(45)18-17-33(41)42)22-23-37(47-31(36)15-11-26(3)24-34(43)44)21-19-28(5)30(46-37)14-10-25(2)9-13-29(38)27(4)12-16-32(39)40/h9-13,15-16,24,27-31,38H,6-8,14,17-23H2,1-5H3,(H,39,40)(H,41,42)(H,43,44)/b13-9+,15-11+,16-12+,25-10+,26-24+
• InChI Key： VYOFNCHDOAZCMT-LGBQESDBSA-N
• SMILES： CCCCCC1(C(/C=C/C(=C/C(=O)O)/C)OC2(OC(C/C=C(/C=C/C(C(/C=C/C(=O)O)C)O)\C)C(C)CC2)CC1)OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 674.36700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• XLogP3: 5.841

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 855.3±65.0 °C at 760 mmHg
• Flash Point: 258.6±27.8 °C
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 176.89000
• LogP: 6.52140
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 4.36±0.17(Predicted)

REVEROMYCIN D Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on REVEROMYCIN D

REVEROMYCIN D (CAS No. 144860-70-8): A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

REVEROMYCIN D, chemically identified by the CAS number 144860-70-8, represents a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. As a derivative of the natural product family, REVEROMYCIN D exhibits distinct pharmacological properties that make it a valuable candidate for further research and development in medicinal chemistry.

The chemical structure of REVEROMYCIN D is characterized by its complex polyketide backbone, which is a hallmark of many bioactive natural products. This intricate architecture contributes to its remarkable biological interactions, particularly with cellular targets involved in inflammation and immune response modulation. Recent advancements in spectroscopic techniques and computational chemistry have enabled a deeper understanding of its molecular interactions, paving the way for innovative drug design strategies.

In the context of contemporary research, REVEROMYCIN D has been extensively studied for its potential role in modulating immune checkpoints. The compound's ability to interact with specific receptors on immune cells has been highlighted in several preclinical studies. These studies suggest that REVEROMYCIN D may enhance the efficacy of immunotherapeutic approaches by enhancing T-cell activation and proliferation. Such findings are particularly relevant in the treatment of advanced cancers where immune evasion is a major challenge.

Moreover, the pharmacokinetic profile of REVEROMYCIN D has been a subject of intense investigation. Its solubility, metabolic stability, and distribution within biological systems are critical factors that determine its therapeutic potential. Recent developments in nanotechnology have opened new avenues for improving the delivery of REVEROMYCIN D, ensuring targeted action and reduced systemic side effects. Lipid-based nanoparticles and polymer micelles have been explored as potential carriers for this compound, demonstrating enhanced bioavailability and prolonged circulation time.

The therapeutic applications of REVEROMYCIN D extend beyond oncology. Emerging evidence suggests that this compound may have significant anti-inflammatory properties, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. In vitro studies have demonstrated its ability to inhibit key pro-inflammatory cytokines like TNF-α and IL-6, thereby reducing inflammation and tissue damage. These findings are supported by animal models where REVEROMYCIN D treatment resulted in attenuated disease progression.

The synthesis of REVEROMYCIN D remains a challenging yet fascinating endeavor for synthetic chemists. Traditional methods often involve multi-step organic transformations that require expensive reagents and harsh conditions. However, recent innovations in biocatalysis and enzymatic engineering have provided more sustainable routes to produce this compound. Enzyme-mediated biosynthesis offers a greener alternative by utilizing natural catalysts under mild conditions, thereby reducing environmental impact and production costs.

In conclusion, REVEROMYCIN D (CAS No. 144860-70-8) stands out as a versatile molecule with broad therapeutic implications. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in drug development. The integration of cutting-edge technologies such as computational modeling, nanotechnology, and biocatalysis continues to enhance our understanding and utilization of this compound. As research progresses, REVEROMYCIN D is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.